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Compound of Interest

Compound Name: D-Sedoheptulose 7-phosphate

Cat. No.: B1199694

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory reagents is a critical component of operational excellence. This
guide provides essential, step-by-step procedures for the proper disposal of D-Sedoheptulose
7-phosphate, fostering a culture of safety and environmental responsibility.

Immediate Safety and Handling

While D-Sedoheptulose 7-phosphate is not classified as a hazardous substance under the
Globally Harmonized System (GHS), it is designated as "Water hazard class 1," indicating it is
slightly hazardous to aquatic life. Therefore, appropriate measures must be taken to prevent its
entry into sewer systems and waterways. Standard laboratory personal protective equipment
(PPE), including a lab coat, safety glasses, and gloves, should be worn when handling this
compound.

Key Chemical and Safety Data

The following table summarizes the essential data for D-Sedoheptulose 7-phosphate,
primarily focusing on the commonly available barium salt form.
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Property Data Source
Chemical Name D-Sedoheptulose 7-phosphate -
Common Form Barium Salt [11[2][3]
CAS Number 17187-72-3 (Barium Salt) [1]

GHS Hazard Classification Not classified as hazardous

Hazard Pictograms None

Signal Word None

) Water hazard class 1: slightly
Environmental Hazard
hazardous for water

Incompatible Materials Strong oxidizing agents

- Soluble in PBS (pH 7.2) at 50
Solubility . [1][3]
mg/m

Step-by-Step Disposal Protocol

Given the compound's slight water hazard, a conservative approach to disposal is
recommended. Do not discharge D-Sedoheptulose 7-phosphate or its solutions into the
sewer system unless explicitly permitted by your institution's Environmental Health and Safety
(EHS) department.[4]

1. Waste ldentification and Segregation:

« |dentify all waste streams containing D-Sedoheptulose 7-phosphate. This includes pure,
unused compound, expired materials, and contaminated solutions.

o Segregate this waste from other laboratory waste streams to avoid accidental mixing with
incompatible chemicals.

2. Waste Collection and Containment:

e Solid Waste: Collect solid D-Sedoheptulose 7-phosphate waste in a clearly labeled,
sealed, and appropriate waste container.
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Liguid Waste: Collect solutions containing D-Sedoheptulose 7-phosphate in a designated,
leak-proof, and sealed container.

Labeling: Label the waste container clearly with "Non-hazardous Chemical Waste," the
compound name "D-Sedoheptulose 7-phosphate,” and the approximate quantity.

. Consultation with EHS:

Contact your institution's Environmental Health and Safety (EHS) department or equivalent
safety office.

Inform them of the waste you have collected and request guidance on the approved disposal
route. They will provide specific instructions based on local, state, and federal regulations.

. Approved Disposal Methods (as directed by EHS):

Licensed Chemical Waste Vendor: The most common and recommended method is to
transfer the collected waste to your institution's hazardous waste management service for
disposal by a licensed chemical destruction plant or via controlled incineration.[4]

Drain Disposal (Conditional): In rare cases, and only with explicit prior approval from your
EHS department, dilute aqueous solutions may be permissible for drain disposal. This is not
the default or recommended procedure. If approved, it must be followed by flushing with a
large volume of water.

. Empty Container Disposal:

Once the container of D-Sedoheptulose 7-phosphate is empty, rinse it thoroughly with a
suitable solvent (e.g., water).

The rinsate (the rinsing liquid) must be collected and disposed of as chemical waste,
following the steps above.

After triple rinsing, the container can often be disposed of in the regular trash or recycling,
but only after defacing the original label to prevent misidentification. Confirm this procedure
with your EHS department.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of D-
Sedoheptulose 7-phosphate.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1199694?utm_src=pdf-body
https://www.benchchem.com/product/b1199694?utm_src=pdf-body
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=C3D-5267
https://www.benchchem.com/product/b1199694?utm_src=pdf-body
https://www.benchchem.com/product/b1199694?utm_src=pdf-body
https://www.benchchem.com/product/b1199694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Is the waste mixed with
hazardous chemicals?

Y

Collect in a labeled,
sealed container

EHS Directive?

Vendor Disposal

Drain Disposal
(Requires explicit EHS approval)

Drain Disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for D-Sedoheptulose 7-phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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